Cas no 2139400-47-6 ([3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester)

• Product Name: [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester
• CAS No: 2139400-47-6
• MF: C₁₅H₂₄BNO₂
• MW: 261.16756439209
• MDL: MFCD32200684
• CID: 4776735
• Update Time: 2026-02-26

[3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [3-[ethyl(methyl)amino]phenyl]boronic acid pinacol ester
• SB35397
• C(C)N(C1=CC(=CC=C1)B1OC(C(O1)(C)C)(C)C)C
• N-Ethyl-N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 3-ethyl(methyl)aminophenylboronic acid picol ester
• 3-[ethyl(methyl)amino]phenyl]boronic acid pinacol ester
• [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester

• MDL： MFCD32200684
• Inchi： 1S/C15H24BNO2/c1-7-17(6)13-10-8-9-12(11-13)16-18-14(2,3)15(4,5)19-16/h8-11H,7H2,1-6H3
• InChI Key： UZOHLAMPDYSTNJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N(C)CC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 21.7

Additional information on [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester

Recent Advances in the Study of [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester (CAS: 2139400-47-6)

The compound [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester (CAS: 2139400-47-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, this compound plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including potential drug candidates. Recent studies have explored its utility in targeted drug delivery systems and as a key intermediate in the development of novel therapeutics.

One of the most notable advancements in the application of this compound is its use in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific disease-causing proteins by recruiting the ubiquitin-proteasome system. Researchers have successfully incorporated [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester into PROTAC designs, leveraging its boronic acid moiety to enhance binding affinity and selectivity for target proteins. This approach has shown promise in the treatment of cancers and neurodegenerative diseases.

In addition to its role in PROTACs, recent studies have highlighted the compound's potential in sensor development. Boronic acid derivatives are known for their ability to bind diols, making them ideal candidates for glucose sensing and other diagnostic applications. A 2023 study demonstrated that [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester exhibits superior stability and sensitivity in aqueous environments compared to traditional boronic acid sensors, paving the way for its use in continuous glucose monitoring systems.

Another emerging application of this compound is in the field of covalent inhibitors. Covalent inhibitors form irreversible bonds with their target proteins, offering prolonged therapeutic effects. The boronic acid group in [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester can react with nucleophilic residues in enzymes, such as serine or cysteine, to form stable complexes. Recent preclinical studies have shown that this mechanism can be harnessed to develop inhibitors for serine proteases involved in inflammatory and infectious diseases.

Despite these promising developments, challenges remain in the optimization of [3-[Ethyl(methyl)amino]phenyl]boronic acid pinacol ester for clinical use. Issues such as bioavailability, off-target effects, and metabolic stability need to be addressed through further research. However, the compound's unique chemical properties and versatility make it a valuable tool in the ongoing quest for innovative therapeutic strategies. Future studies are expected to explore its potential in combination therapies and personalized medicine, further solidifying its role in the pharmaceutical industry.